Cas no 1334499-28-3 (4-(1-ethoxyethyl)piperidine)

• Product Name: 4-(1-ethoxyethyl)piperidine
• CAS No: 1334499-28-3
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 6205973
• PubChem ID: 53698060
• Update Time: 2025-10-05

4-(1-ethoxyethyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(1-ethoxyethyl)piperidine
• EN300-1830483
• 1334499-28-3
• CS-0299203

• Inchi： 1S/C9H19NO/c1-3-11-8(2)9-4-6-10-7-5-9/h8-10H,3-7H2,1-2H3
• InChI Key： WNMDJEXVRPEEMS-UHFFFAOYSA-N
• SMILES： O(CC)C(C)C1CCNCC1

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 99.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-(1-ethoxyethyl)piperidine

4-(1-ethoxyethyl)piperidine (CAS 1334499-28-3): A Versatile Chemical Intermediate with Emerging Applications

In the ever-evolving landscape of organic chemistry, 4-(1-ethoxyethyl)piperidine (CAS 1334499-28-3) has emerged as a compound of significant interest to researchers and industrial chemists alike. This piperidine derivative, characterized by its unique ethoxyethyl substitution pattern, serves as a valuable building block in pharmaceutical synthesis and material science applications. The compound's molecular structure combines the rigid piperidine ring with the flexible 1-ethoxyethyl side chain, creating interesting possibilities for molecular design and drug development.

The synthesis of 4-(1-ethoxyethyl)piperidine typically involves the modification of piperidine precursors through carefully controlled etherification reactions. Recent advances in catalytic methods have improved the efficiency of producing this compound, making it more accessible for research purposes. Its CAS number 1334499-28-3 serves as a unique identifier in chemical databases, helping researchers quickly locate its physical and chemical properties, safety data, and commercial availability.

From a structural perspective, the presence of both the piperidine core and the ethoxyethyl moiety gives this compound distinct physicochemical properties. The basic nitrogen in the piperidine ring provides a site for protonation, while the ether functionality contributes to the molecule's solubility profile. These characteristics make 4-(1-ethoxyethyl)piperidine particularly useful in medicinal chemistry, where researchers frequently search for "piperidine derivatives as drug candidates" or "ether-containing bioactive molecules".

In pharmaceutical applications, 4-(1-ethoxyethyl)piperidine serves as a key intermediate in the synthesis of various therapeutic agents. The compound's structural features are particularly relevant to current research trends focusing on "CNS-active piperidine compounds" and "blood-brain barrier penetrating molecules". Its potential use in developing treatments for neurological disorders aligns with growing interest in "neuroprotective agents" and "cognitive enhancers", topics that frequently appear in scientific literature and patent applications.

The material science field has also shown interest in CAS 1334499-28-3 for its potential applications in polymer chemistry. Researchers investigating "piperidine-based polymer modifiers" or "ether-functionalized additives" might find this compound particularly valuable. Its ability to influence polymer properties makes it relevant to current discussions about "smart materials design" and "functional additives for advanced polymers".

Quality control of 4-(1-ethoxyethyl)piperidine typically involves analytical techniques such as GC-MS, HPLC, and NMR spectroscopy. These methods verify the compound's purity and identity, addressing common concerns about "chemical purity standards" and "analytical characterization of intermediates". The availability of high-purity material is crucial for researchers who frequently search for "reliable chemical suppliers" or "high-quality research chemicals".

From a commercial perspective, the market for piperidine derivatives like 1334499-28-3 has grown steadily, driven by increasing demand from pharmaceutical and specialty chemical sectors. This growth reflects broader industry trends toward "custom synthesis services" and "tailor-made intermediates". Companies specializing in fine chemicals often highlight their ability to provide compounds like 4-(1-ethoxyethyl)piperidine to meet specific research needs.

Environmental and safety considerations for handling 4-(1-ethoxyethyl)piperidine follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper storage and handling are essential, addressing common queries about "chemical storage best practices" and "laboratory safety for organic compounds". The compound's stability profile makes it suitable for various research applications without requiring special precautions.

Recent patent literature reveals growing interest in CAS 1334499-28-3 as pharmaceutical companies explore new therapeutic applications. This aligns with current industry focus on "novel drug scaffolds" and "privileged structures in medicinal chemistry". The compound's versatility makes it valuable for researchers working on "structure-activity relationship studies" or "molecular optimization projects".

Looking forward, the scientific community continues to investigate new applications for 4-(1-ethoxyethyl)piperidine. Its potential in areas such as "catalysis", "materials science", and "biological probes" makes it a compound worth watching. As research progresses, we may see expanded uses for this versatile intermediate, particularly in emerging fields like "green chemistry" and "sustainable synthesis".

For researchers considering working with 1334499-28-3, it's important to consult current literature and supplier information to obtain the most up-to-date data. The compound's properties and applications continue to evolve as new research emerges, reflecting the dynamic nature of chemical science and the ongoing search for "valuable chemical building blocks" and "versatile synthetic intermediates".